Methyl 3-[({4-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamothioyl}amino)methyl]piperidin-1-yl}carbonothioyl)amino]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[1-[(2-methoxycarbonylthiophen-3-yl)carbamothioyl]piperidin-4-yl]methylcarbamothioylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C20H24N4O4S4/c1-27-17(25)15-13(5-9-31-15)22-19(29)21-11-12-3-7-24(8-4-12)20(30)23-14-6-10-32-16(14)18(26)28-2/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,23,30)(H2,21,22,29)
• InChI Key: UUHDWGLTALLLRR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=S)NCC2CCN(CC2)C(=S)NC3=C(SC=C3)C(=O)OC
• Molecular Formula: C20H24N4O4S4
• Molecular Weight: 512.7 g/mol
• CAS No.: 892277-32-6

Description

“Methyl 3-[({4-[({[2-(methoxycarbonyl)thiophen-3-yl]carbamothioyl}amino)methyl]piperidin-1-yl}carbonothioyl)amino]thiophene-2-carboxylate” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups attached to the thiophene ring. These include a methoxycarbonyl group, a carbamothioyl group, and a piperidinyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite complex due to the presence of multiple functional groups. For example, the protodeboronation of alkyl boronic esters has been reported, which could potentially involve this compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present in the molecule. For example, the presence of a thiophene ring could impart certain electronic properties to the molecule.

Future Directions

Thiophene derivatives are a growing area of interest in medicinal chemistry due to their wide range of biological activities. Future research could focus on exploring the potential applications of this compound in various therapeutic areas.